Cas no 127842-66-4 ({4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride)

• Product Name: {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride
• CAS No: 127842-66-4
• MF: C₈H₉ClF₃NS
• MW: 243.676970243454
• MDL: MFCD30342983
• CID: 4585784
• PubChem ID: 14509280
• Update Time: 2025-06-29

{4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[(trifluoromethyl)sulfanyl]phenyl}methanamine hydrochloride
• {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride

• MDL： MFCD30342983
• Inchi： 1S/C8H8F3NS.ClH/c9-8(10,11)13-7-3-1-6(5-12)2-4-7;/h1-4H,5,12H2;1H
• InChI Key： HSSWIGTXFACQPN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC(F)(F)F)C=C1)N.[H]Cl

Additional information on {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride

Compound CAS No. 127842-66-4: {4-(Trifluoromethyl)sulfanylphenyl}methanamine Hydrochloride

The compound with CAS No. 127842-66-4, commonly referred to as {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethylsulfanyl group attached to a phenyl ring, further linked to a methanamine moiety. The hydrochloride salt form is particularly notable for its potential applications in drug development and material science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride. One of the most promising approaches involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the molecular architecture. This method not only enhances the efficiency of synthesis but also opens avenues for the creation of structurally related compounds with diverse functional groups.

The structural uniqueness of this compound is complemented by its intriguing pharmacological properties. Studies have demonstrated that {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride exhibits potent activity in vitro against various enzyme targets, making it a valuable tool in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In terms of applications, {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride has shown promise in the development of advanced materials. Its electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting polymers and thin-film transistors. Researchers are actively exploring its integration into flexible electronic devices, which could revolutionize industries ranging from healthcare to telecommunications.

From an environmental standpoint, understanding the ecological impact of {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles, with findings suggesting that it undergoes rapid metabolism under aerobic conditions. These insights are essential for ensuring the sustainable use of this compound in industrial and medical applications.

Looking ahead, the future of {4-(trifluoromethyl)sulfanylphenyl}methanamine hydrochloride lies in its continued exploration across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities and applications for this versatile compound. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and technological innovation.